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Compound of Interest

Compound Name: BI2536-PEG2-Halo

Cat. No.: B15584653 Get Quote

The proper handling and disposal of BI2536-PEG2-Halo, a PROTAC (Proteolysis Targeting

Chimera) composed of the PLK1 inhibitor BI2536, a PEG linker, and a HaloTag, are critical for

maintaining laboratory safety and environmental protection. The disposal protocol is primarily

dictated by the most hazardous component, BI2536, which is classified as harmful if

swallowed. Therefore, the entire conjugate molecule and any materials contaminated with it

must be treated as hazardous chemical waste.

Key Safety and Handling Information
BI2536 is categorized with hazards that demand careful handling during both use and disposal.

[1][2] It is essential to work in a well-ventilated area and utilize appropriate personal protective

equipment (PPE), including gloves, lab coats, and safety glasses.

Storage:

Solid Form: Store lyophilized powder at -20°C, desiccated. In this state, the chemical is

stable for up to 24 months.[3]

In Solution: Once dissolved (e.g., in DMSO or Ethanol), store at -20°C and use within three

months to maintain potency.[3] For longer-term storage in solution, -80°C is recommended

for up to one year.[1] Aliquoting the solution is advised to prevent multiple freeze-thaw

cycles.[3]

Quantitative Data for BI2536
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The following table summarizes key quantitative data for the BI2536 component of the

molecule.

Property Value Source(s)

Molecular Weight ~521.7 g/mol [2][4][5]

Purity ≥98% [5]

GHS Hazard Code H302: Harmful if swallowed [2]

Solubility
Soluble in DMSO and Ethanol;

Insoluble in water
[3][5]

IC₅₀ (PLK1) 0.83 nM (cell-free assay) [3][4][6]

Disposal Protocol
The primary directive for the disposal of BI2536 is to act in accordance with all local, regional,

national, and international regulations.[1] There are no specific protocols for the chemical

neutralization of BI2536; therefore, it must be disposed of as hazardous chemical waste

through an authorized service.[1]

Step 1: Waste Segregation
Immediately segregate all waste materials contaminated with BI2536-PEG2-Halo at the point

of generation.

Liquid Waste: Collect all solutions containing the compound.

Solid Waste: Collect all contaminated consumables, such as pipette tips, gloves, tubes, and

glassware.

Unused Product: Keep any unused or expired pure compound in its original container.

Step 2: Containerization
Use separate, designated, and properly sealed waste containers for liquid and solid waste to

prevent leaks or spills.[1]
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Ensure containers are made of a material compatible with the solvents used (e.g., if

dissolved in DMSO, use a compatible container).

Do not mix this waste with other waste streams unless explicitly permitted by your

institution's safety office.[7]

Step 3: Labeling
Clearly label all waste containers. The label should include:

The words "Hazardous Waste."

The full chemical name: "BI2536-PEG2-Halo Waste."

Appropriate hazard symbols (e.g., GHS pictogram for "Harmful").[1]

The date the container was started.

The lab and researcher's name.

Step 4: Storage Before Disposal
Store sealed waste containers in a designated, secure, and well-ventilated area.

Use secondary containment to prevent the spread of material in case of a leak.

Keep the containers tightly closed.[1]

Step 5: Final Disposal
Arrange for the collection of the chemical waste through your institution's Environmental

Health & Safety (EHS) department or an authorized chemical waste management service.[1]

Never dispose of BI2536-PEG2-Halo or its containers in regular trash or by pouring it down

the drain.[7][8]
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HaloLink™ Resin: The resin used to capture the HaloTag portion of the molecule should be

treated as solid hazardous chemical waste and disposed of following the same protocol.

Biological Materials: Any cell cultures, lysates, or other biological materials containing

BI2536-PEG2-Halo should be treated as both biohazardous and chemical waste. Consult

your institution's biosafety and chemical safety officers for specific procedures, which may

involve an initial decontamination step followed by chemical waste disposal.

Disposal Workflow
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Step 1: Segregate Waste

Step 2: Contain Waste

Step 3 & 4: Label & Store

Step 5: Final Disposal

Start: BI2536-PEG2-Halo
Waste Generated

Liquid Waste
(e.g., solutions)

Solid Waste
(e.g., tips, gloves)

Pure Compound
(Unused/Expired)

Collect in sealed,
liquid waste container

Collect in sealed,
solid waste bag/bin

Keep in original
sealed container

Label Container Clearly:
'Hazardous Waste: BI2536'
+ Hazard Symbols & Date

Store in Designated, Secure
Secondary Containment Area

Contact Institutional EHS or
Licensed Waste Contractor

End: Proper Disposal
Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of BI2536-PEG2-Halo waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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